Cas no 941982-61-2 (N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide)

• Product Name: N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide
• CAS No: 941982-61-2
• MF: C₂₃H₁₅ClFN₃O₄
• MW: 451.834307909012
• CID: 5444067
• PubChem ID: 16875865
• Update Time: 2025-07-17

N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-1,3-Benzodioxol-5-yl-6-chloro-4-(2-fluorophenyl)-2-oxo-1(2H)-quinazolineacetamide
• 941982-61-2
• N-(2H-1,3-benzodioxol-5-yl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide
• F3222-1141
• AKOS002029726
• N-(benzo[d][1,3]dioxol-5-yl)-2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)acetamide
• VU0513982-1
• N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide

• Inchi： 1S/C23H15ClFN3O4/c24-13-5-7-18-16(9-13)22(15-3-1-2-4-17(15)25)27-23(30)28(18)11-21(29)26-14-6-8-19-20(10-14)32-12-31-19/h1-10H,11-12H2,(H,26,29)
• InChI Key： XFJNOVIEPZVWSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=NC(N2CC(NC1=CC=C2C(=C1)OCO2)=O)=O

Computed Properties

• Exact Mass: 451.0735118g/mol
• Monoisotopic Mass: 451.0735118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.73±0.20(Predicted)

Additional information on N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide

Comprehensive Analysis of N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide (CAS 941982-61-2)

In the realm of pharmaceutical and organic chemistry, N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide (CAS 941982-61-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzodioxole and quinazolinone moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The molecular architecture of CAS 941982-61-2 combines a chloro-substituted quinazolinone core with a fluorophenyl group, enhancing its binding affinity to biological targets. Recent studies highlight its relevance in addressing oxidative stress-related disorders and inflammatory pathways, topics frequently searched in academic and medical communities. Its acetamide linkage further diversifies its reactivity, making it a candidate for enzyme inhibition studies.

From a synthetic perspective, the preparation of N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide involves multi-step organic reactions, including cyclocondensation and N-acylation. Optimizing these processes is a hot topic in green chemistry forums, as researchers seek eco-friendly solvents and catalysts. Computational modeling of this compound, leveraging AI-driven drug design tools, has also surged in popularity, aligning with trends in precision medicine.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 941982-61-2. These methods ensure purity and validate its stereochemical integrity, a common concern among quality control professionals. Discussions on patent landscapes surrounding similar quinazolinone derivatives often cite this compound, reflecting its commercial potential in biopharmaceutical innovation.

In conclusion, N-1,3-benzodioxol-5-yl-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide exemplifies the intersection of medicinal chemistry and molecular biology. Its exploration addresses pressing queries in drug development, from targeted therapy to sustainable synthesis, ensuring its relevance in both academic and industrial research pipelines.